molecular formula C10H11NO3 B8529591 6-hydroxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one

6-hydroxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one

Cat. No.: B8529591
M. Wt: 193.20 g/mol
InChI Key: INTWCHTWRLYWRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-hydroxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11NO3

Molecular Weight

193.20 g/mol

IUPAC Name

6-hydroxy-4,4-dimethyl-1H-3,1-benzoxazin-2-one

InChI

InChI=1S/C10H11NO3/c1-10(2)7-5-6(12)3-4-8(7)11-9(13)14-10/h3-5,12H,1-2H3,(H,11,13)

InChI Key

INTWCHTWRLYWRB-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C=CC(=C2)O)NC(=O)O1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

An amount of 237.5 gm (1.146 mol) of 6-methoxy-4,4-dimethyl-4H-3,1-benzoxazin-2-one is dissolved in 2.4 liters of dry ethylene chloride, and 125 ml (330.3 gm=1.3 mol) of boron tribromide are added thereto dropwise, under stirring, at -30° to -40° C. After the addition is complete, the mixture is allowed to return to ambient temperature and left overnight. Then, 1 liter of 50% ethanol is added dropwise, under cooling and stirring, and the mixture is evaporated down to about 500 ml and then diluted with 3 liters of water. The precipitate is subjected to suction filtration and dried.
Name
6-methoxy-4,4-dimethyl-4H-3,1-benzoxazin-2-one
Quantity
237.5 g
Type
reactant
Reaction Step One
Quantity
2.4 L
Type
solvent
Reaction Step One
Quantity
125 mL
Type
reactant
Reaction Step Two
Quantity
1 L
Type
reactant
Reaction Step Three

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